Cas no 1448069-19-9 (methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate)

• Product Name: methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate
• CAS No: 1448069-19-9
• MF: C₁₆H₂₀N₄O₆S₂
• MW: 428.483201026917
• CID: 5981967
• PubChem ID: 71809117
• Update Time: 2025-05-19

methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate
• ORHVLPRFPYZAAM-UHFFFAOYSA-N
• methyl 4-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]sulfonylbenzoate
• methyl 4-({4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl}sulfonyl)benzoate
• methyl 4-((4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)sulfonyl)benzoate
• AKOS024564221
• 1448069-19-9
• F6441-7363

• Inchi： 1S/C16H20N4O6S2/c1-19-11-17-18-16(19)27(22,23)13-7-9-20(10-8-13)28(24,25)14-5-3-12(4-6-14)15(21)26-2/h3-6,11,13H,7-10H2,1-2H3
• InChI Key： ORHVLPRFPYZAAM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(S(N2CCC(S(C3N(C)C=NN=3)(=O)=O)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 428.08242672g/mol
• Monoisotopic Mass: 428.08242672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate

Methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate and Its Significance in Modern Chemical Research

Methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate (CAS No. 1448069-19-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple advanced chemical principles and has demonstrated promising potential in various experimental applications.

The molecular framework of methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzoate moiety provides a rigid aromatic backbone, while the sulfonyl groups introduce polarity and reactivity. Notably, the incorporation of a 4-methyl-4H-1,2,4-triazol-3-yl substituent adds a layer of complexity, enhancing the compound's potential for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The structural features of methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}sulfonyl)benzoate make it an attractive candidate for such endeavors. The compound's ability to engage with biological systems has been explored in various preclinical studies, where it has shown promise in modulating specific enzymatic pathways and signaling cascades.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. The triazolyl moiety, in particular, has been identified as a key structural element that can enhance binding affinity to certain neurotransmitter receptors. This has led to investigations into its efficacy as a modulator of neurotransmitter activity, which could have significant implications for treating conditions such as epilepsy and depression.

The synthesis of methyl 4-({4-(4-methyl-4H-1,2,4-triazol-3-ylsulfonylpiperidin- 1- yl})sulfonyl)benzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the sulfonylated piperidine derivative, followed by coupling with the benzoate group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that are essential for producing such intricate molecules.

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